Cas no 17530-89-1 (Ethanone, 2-[(4-methylphenyl)sulfinyl]-1-phenyl-)

• Product Name: Ethanone, 2-[(4-methylphenyl)sulfinyl]-1-phenyl-
• CAS No: 17530-89-1
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 1361239
• PubChem ID: 11184483
• Update Time: 2025-04-20

Ethanone, 2-[(4-methylphenyl)sulfinyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(4-methylphenyl)sulfinyl]-1-phenyl-
• 2-(4-methylphenyl)sulfinyl-1-phenylethanone
• (+)-(r)-a-(p-tolylsulfinyl)-acetophenone
• 17530-89-1
• AKOS013962462
• DTXSID30458050
• 2-[(4-methylphenyl)sulfinyl]-1-phenylethanone

• Inchi： 1S/C15H14O2S/c1-12-7-9-14(10-8-12)18(17)11-15(16)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： JQIQTCZCJCVZOX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 258.07152
• Monoisotopic Mass: 258.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones